5-[(3-Chloro-4-phenylmethoxyphenyl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
Description
This compound, also referred to as MDG 548, is a synthetic organic molecule classified as a PPARγ (peroxisome proliferator-activated receptor gamma) agonist . Its structure features a 1,3-diazinane-4,6-dione core substituted with a 3-chloro-4-phenylmethoxyphenyl methylidene group at position 5 and a sulfanylidene moiety at position 2. The phenylmethoxy and chloro substituents on the aromatic ring enhance its lipophilicity and receptor-binding affinity, making it a candidate for metabolic disorder therapeutics .
Properties
Molecular Formula |
C18H13ClN2O3S |
|---|---|
Molecular Weight |
372.8 g/mol |
IUPAC Name |
5-[(3-chloro-4-phenylmethoxyphenyl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione |
InChI |
InChI=1S/C18H13ClN2O3S/c19-14-9-12(8-13-16(22)20-18(25)21-17(13)23)6-7-15(14)24-10-11-4-2-1-3-5-11/h1-9H,10H2,(H2,20,21,22,23,25) |
InChI Key |
WJNBKDZARWFFKR-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=C(C=C2)C=C3C(=O)NC(=S)NC3=O)Cl |
Origin of Product |
United States |
Biological Activity
5-[(3-Chloro-4-phenylmethoxyphenyl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione is a synthetic organic compound with a complex structure characterized by a diazinane core and various functional groups, including a sulfanylidene moiety. Its molecular formula is C19H16ClN2O2S, and it has garnered attention for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.
Structural Characteristics
The compound features a six-membered diazinane ring with two nitrogen atoms and a sulfanylidene group that enhances its reactivity. The presence of the phenylmethoxy group increases lipophilicity, potentially influencing its pharmacokinetic properties. The chloro substituent may modulate biological activity, making this compound a subject of interest in medicinal chemistry research.
Antimicrobial Properties
Preliminary studies indicate that 5-[(3-Chloro-4-phenylmethoxyphenyl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione exhibits significant antimicrobial activity . It has shown effectiveness in enhancing the efficacy of existing antimicrobial agents when used in combination therapies. This synergy could open avenues for developing new treatment protocols against resistant bacterial strains.
Anti-inflammatory Effects
Research has suggested that the compound may possess anti-inflammatory properties , which could be beneficial in treating conditions characterized by inflammation. The mechanisms underlying this activity are believed to involve the modulation of inflammatory pathways at the molecular level.
Anticancer Activity
The compound has also been investigated for its anticancer potential . Initial findings suggest that it may inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. Further studies are required to elucidate its specific pathways of action and potential therapeutic applications in oncology.
The biological activity of this compound is likely mediated through interactions with specific biological targets such as enzymes or receptors. The unique structural features of the compound may influence these interactions, leading to its diverse pharmacological effects.
Comparative Analysis with Related Compounds
To better understand the uniqueness of 5-[(3-Chloro-4-phenylmethoxyphenyl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione, a comparison with structurally similar compounds is insightful:
| Compound Name | Structural Features | Unique Aspects |
|---|---|---|
| 4-(Benzyloxy)phenol | Contains a benzyloxy group but lacks diazinane core | Simpler structure with different reactivity |
| 4-(Phenylmethoxy)benzeneacetic acid | Similar aromatic features but different functional groups | Different acid functionality |
| Bis(4-benzyloxyphenoxy)phenyl phosphine oxide | Contains benzyloxy groups but has a different core structure | Phosphine oxide introduces different reactivity |
This table illustrates how the distinct combination of functional groups and the diazinane core structure contribute to the unique chemical and biological properties of this compound.
Case Studies and Research Findings
Recent studies have focused on various aspects of this compound's biological activity:
- Antimicrobial Synergy : A study demonstrated that combining this compound with traditional antibiotics significantly enhanced their efficacy against resistant bacterial strains.
- Inflammatory Response Modulation : In vitro experiments revealed that treatment with this compound reduced pro-inflammatory cytokine levels in cell cultures exposed to inflammatory stimuli.
- Cancer Cell Line Studies : Research involving several cancer cell lines indicated that this compound could induce apoptosis at lower concentrations than some conventional chemotherapeutics.
Comparison with Similar Compounds
Structural and Functional Comparison with Analogous Compounds
Core Structural Similarities and Variations
The 1,3-diazinane-4,6-dione scaffold is shared across multiple derivatives, but substituents at positions 2 and 5 dictate pharmacological and physicochemical properties. Below is a comparative analysis:
Table 1: Structural Comparison of Selected Analogues
Key Observations :
- MDG 548 distinguishes itself with a phenylmethoxy group , enhancing π-π stacking interactions in hydrophobic binding pockets .
- The ethoxy variant (ID 3602-1401, ) replaces phenylmethoxy with ethoxy, reducing steric bulk but increasing polarity.
- Thialbarbitone lacks aromaticity at position 5, resulting in lower receptor specificity but higher aqueous solubility.
Pharmacological Activity
Table 2: Functional Comparison
Insights :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
